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Compound of Interest
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Cat. No.: B1682129 Get Quote

Valencene: A Comprehensive Technical Guide
Valencene, a sesquiterpene hydrocarbon, is a significant contributor to the characteristic

aroma of citrus fruits, most notably Valencia oranges.[1] This technical guide provides an in-

depth overview of the physical and chemical properties of valencene, tailored for researchers,

scientists, and drug development professionals. The information is presented to facilitate easy

comparison and understanding of its fundamental characteristics.

Core Physical and Chemical Properties
Valencene is a colorless to pale yellow oily liquid with a fresh, citrus, woody odor.[2][3][4] It is a

bicyclic sesquiterpene that is practically insoluble in water but soluble in organic solvents such

as ethanol and oils.[1][2][3][5][6] Its chemical stability is a key consideration, as terpenes can

be susceptible to oxidation and polymerization, which may alter their sensory profile.[7] For

optimal preservation, it is recommended to store valencene in a cool, dry, and well-ventilated

area in a tightly sealed container.[5][7]

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of

valencene.
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Identifier Value Source

IUPAC Name

(3R,4aS,5R)-4a,5-dimethyl-3-

(prop-1-en-2-

yl)-1,2,3,4,4a,5,6,7-

octahydronaphthalene

[1]

CAS Number 4630-07-3 [1][8]

Molecular Formula C₁₅H₂₄ [1][2][9]

Molar Mass 204.357 g·mol⁻¹ [1][4]

Physical Property Value Conditions Source

Appearance
Colorless to pale

yellow oily liquid
Standard [1][2]

Boiling Point 123 °C at 11 mmHg [1][10]

274 °C at 760 mmHg [3][4][11]

Density 0.914 - 0.919 g/mL at 25 °C [2]

0.92 g/mL at 25 °C [4][11]

Refractive Index 1.498 - 1.508 at 20 °C [2][3]

1.504 at 20 °C [11]

Vapor Pressure 0.011 mmHg at 25 °C [3]

0.0109 mmHg at 23 °C [8][9]

Flash Point 100 °C (212 °F) Closed Cup [3][8][12]

Solubility in Water 0.05011 mg/L at 25 °C (estimated) [3][4]

logP (o/w) 6.494 (estimated) [3]

6.7 [8][9]

Optical Rotation

[α]22/D
+90° neat [11]
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Experimental Protocols
While detailed, step-by-step experimental protocols for the determination of every physical

property are extensive and beyond the scope of this guide, standard analytical methods are

employed. These typically include:

Gas Chromatography-Mass Spectrometry (GC-MS): Used for the identification and

quantification of valencene in complex mixtures, such as essential oils. The retention time

and mass spectrum are compared to a known standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

and confirm the chemical structure of valencene.

Boiling Point Determination: Performed under controlled pressure (e.g., at 11 mmHg or 760

mmHg) using standard laboratory distillation apparatus.

Density Measurement: Determined using a pycnometer or a digital density meter at a

specified temperature (e.g., 25 °C).

Refractive Index Measurement: Measured using a refractometer at a specified temperature

(e.g., 20 °C) and wavelength (typically the sodium D-line).

Biosynthesis and Chemical Transformation
Valencene is biosynthesized in plants from farnesyl pyrophosphate (FPP) through the action of

a specific enzyme, valencene synthase.[1][13] FPP itself is a key intermediate in the

mevalonate (MVA) and methylerythritol phosphate (MEP) pathways, which are central to the

biosynthesis of all isoprenoids.

Chemically, valencene is a valuable precursor for the synthesis of nootkatone, the principal

aroma compound of grapefruit.[1] This transformation is typically achieved through the

oxidation of valencene.

Visualizations
The following diagrams illustrate the biosynthetic pathway of valencene and its conversion to

nootkatone.
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Mevalonate Pathway
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Figure 1. Biosynthesis of Valencene from Farnesyl Pyrophosphate.

Valencene Oxidation Nootkatone

Click to download full resolution via product page

Figure 2. Chemical Conversion of Valencene to Nootkatone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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